Cas no 101513-21-7 (Benzenamine,4-[(4-aminophenyl)sulfonyl]-3-methyl-N-propyl-)

• Product Name: Benzenamine,4-[(4-aminophenyl)sulfonyl]-3-methyl-N-propyl-
• CAS No: 101513-21-7
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• CID: 144581
• PubChem ID: 127926
• Update Time: 2025-04-19

Benzenamine,4-[(4-aminophenyl)sulfonyl]-3-methyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(4-aminophenyl)sulfonyl]-3-methyl-N-propyl-
• 4-(4-aminophenyl)sulfonyl-3-methyl-N-propylaniline
• 4-(4-aminophenyl)sulfonyl-3-methyl-N-propyl-aniline
• 4'-Amino-4-n-propylamino-2-methyldiphenylsulfone
• AC1L2SVZ
• ACMC-20m4k6
• AG-D-08457
• AXDD 14
• CTK3J9857
• Propyldapsone
• SureCN9577459
• AKOS030582804
• SCHEMBL9577459
• Benzenamine, 4-((4-aminophenyl)sulfonyl)-3-methyl-N-propyl-
• 101513-21-7
• 4-(4-Aminobenzene-1-sulfonyl)-3-methyl-N-propylaniline
• DTXSID80906278

• Inchi： 1S/C16H20N2O2S/c1-3-10-18-14-6-9-16(12(2)11-14)21(19,20)15-7-4-13(17)5-8-15/h4-9,11,18H,3,10,17H2,1-2H3
• InChI Key： FXGAGYGVMOMOSZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(C1C=CC(=CC=1C)NCCC)(=O)=O

Computed Properties

• Exact Mass: 304.1247
• Monoisotopic Mass: 304.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 72.19